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Compound of Interest

Compound Name: FR 901379

Cat. No.: B15582353 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working on

the optimization of nutrient media for the production of FR901379, a precursor to the antifungal

agent micafungin.[1]

Frequently Asked Questions (FAQs)
Q1: What is FR901379 and why is its production optimization important?

FR901379 is a nonribosomal lipohexapeptide produced by the filamentous fungus Coleophoma

empetri. It is the key precursor for the semi-synthesis of micafungin, an important echinocandin

antifungal agent used to treat invasive fungal infections.[1][2][3] Optimizing its production is

crucial because low fermentation efficiency increases the manufacturing cost of micafungin and

can hinder its widespread clinical availability.[1][4]

Q2: What are the common challenges encountered during FR901379 fermentation?

Common challenges in FR901379 production include:

Low Titer: The yield of FR901379 can be inherently low in wild-type and even in some

industrial strains.[1][5]

Byproduct Formation: The production of structurally similar byproducts, such as WF11899B

and WF11899C, can complicate downstream purification processes.[1][5]
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High Broth Viscosity: Increased viscosity of the fermentation broth can lead to poor oxygen

transfer and mixing, negatively impacting cell growth and product formation.[4][6]

Unfavorable Mycelial Morphology: The morphology of the mycelium plays a critical role in

metabolite production. Poor mycelial pellet formation can be detrimental to high-yield

fermentation.[5][7]

Q3: What are the key nutrient components that influence FR901379 production?

The key nutrient components influencing FR901379 production are carbon and nitrogen

sources.

Carbon Sources: Fructose and glucose are commonly used as primary carbon sources.[2][6]

The intermittent feeding of the carbon source can help manage viscosity.[4] D-sorbitol has

also been identified as a main carbon source in some fermentation media.[5]

Nitrogen Sources: A combination of organic and inorganic nitrogen sources is often

beneficial. These can include corn gluten, casein, yeast peptone, and ammonium sulfate.[4]

[6] Complex organic nitrogen sources have been shown to be beneficial for production.[4]

Minerals and Other Components: Magnesium sulfate is important as a sulfate source for the

biosynthesis of the catechol-sulfate moiety.[4] Maintaining low phosphate concentrations can

also be beneficial.[4]

Q4: How can metabolic engineering be used to improve FR901379 production?

Metabolic engineering provides powerful strategies to enhance FR901379 yields. Key

approaches include:

Overexpression of Rate-Limiting Enzymes: Overexpressing genes encoding cytochrome

P450 enzymes, specifically mcfF and mcfH, has been shown to reduce the accumulation of

unwanted byproducts and increase the FR901379 titer.[1][4]

Overexpression of Transcriptional Activators: The transcriptional activator mcfJ plays a

crucial role in regulating the FR901379 biosynthetic gene cluster. Overexpression of mcfJ

has led to a significant increase in production, with titers rising from 0.3 g/L to 1.3 g/L in one

study.[1][3][4]
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Combinatorial Engineering: A combined approach of co-expressing mcfJ, mcfF, and mcfH

has demonstrated additive effects, resulting in titers as high as 4.0 g/L under fed-batch

conditions.[1][4][5]
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Issue Potential Causes Recommended Actions

Low FR901379 Yield
Suboptimal nutrient

concentrations.

Optimize carbon and nitrogen

sources in the medium. Refer

to the media composition

tables below for starting points.

Inefficient precursor supply.

Consider metabolic

engineering strategies, such

as overexpressing key

biosynthetic genes like mcfA.

[8]

Poor oxygen supply due to

high viscosity.

Implement a fed-batch strategy

with intermittent carbon source

feeding to control viscosity.[4]

Optimize agitation and

aeration rates.

Non-ideal fermentation pH or

temperature.

Maintain the temperature

between 23-27°C and control

the pH of the medium.[4]

High Levels of Byproducts

(WF11899B & WF11899C)

Incomplete enzymatic

conversion in the biosynthetic

pathway.

Overexpress the rate-limiting

enzymes cytochrome P450

McfF and McfH to drive the

reaction towards FR901379.[1]

[5]

High Viscosity of Fermentation

Broth
Excessive mycelial growth.

Modify the medium

composition by replacing

certain organic nitrogen

sources with ammonium

sulfate and corn steep liquor.

[4]

High concentration of carbon

source at the beginning of

fermentation.

Employ a fed-batch culture

strategy with intermittent

feeding of the carbon source.

[4]
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Poor Mycelial Morphology

(e.g., filamentous instead of

pellets)

Genetic characteristics of the

strain.

Consider strain improvement

through mutagenesis (e.g.,

heavy-ion irradiation) to select

for mutants with more

favorable morphology.[7]

Suboptimal culture conditions.

Optimize agitation speed and

impeller design to reduce

shear stress on the mycelium.

[4]

Quantitative Data
Table 1: Example of a Fermentation Medium for FR901379 Production

Component Concentration (g/L) Reference

Fructose 140 [6]

Corn Gluten Powder 10 [6]

Casein 6 [6]

Yeast Peptone 7 [6]

Magnesium Sulfate 2 [6]

Dipotassium Hydrogen

Phosphate
0.5 [6]

Calcium Carbonate 3 [6]

Defoamer 0.5 [6]

Table 2: Seed Culture Medium Compositions
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Component Medium 1 (g/L)
Medium 2 (MKS)
(g/L)

Reference

Glucose 10 - [6]

Soluble Starch 30 15 [2][6]

Cottonseed Cake

Powder
20 5 [2][6]

Dry Corn Steep Liquor 5 - [6]

Peptone - 10 [2]

Sucrose - 10 [2]

Dipotassium

Hydrogen Phosphate
2 - [6]

Monopotassium

Phosphate (KH2PO4)
- 1 [2]

Calcium Carbonate 3 2 [2][6]

Defoamer 1 - [6]

Table 3: Production Medium Compositions
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Component Medium 1 (MKF) (g/L) Reference

Glucose 10 [2][7]

Corn Starch 30 [2][7]

Peptone 10 [2][7]

(NH4)2SO4 6 [2][7]

KH2PO4 1 [2][7]

FeSO4 0.3 [2][7]

ZnSO4 0.01 [2][7]

CaCO3 2 [2][7]

Experimental Protocols
Protocol 1: Shake Flask Fermentation for FR901379 Production

Seed Culture Preparation:

Prepare the seed culture medium (e.g., MKS medium, see Table 2).

Inoculate the medium with spores or mycelia of Coleophoma empetri.

Incubate at 24-26°C on a rotary shaker at a suitable agitation speed for 2-3 days.

Production Culture Inoculation:

Prepare the production medium (e.g., MKF medium, see Table 3).

Transfer a specific percentage (e.g., 2-2.5%) of the seed culture to the production medium

in shake flasks.[6]

Fermentation:

Incubate the production flasks at 24-26°C with shaking for 10-14 days.[1][6]
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Sampling and Analysis:

Withdraw samples at regular intervals.

Extract FR901379 from the culture broth, for example, by adding methanol (5 times the

volume) followed by ultrasonic crushing for 1 hour.[8]

Centrifuge the mixture at 10,000 x g for 5 minutes.[8]

Analyze the supernatant for FR901379 concentration using High-Performance Liquid

Chromatography (HPLC) with detection at 210 nm.[7][8]

Protocol 2: Fed-Batch Fermentation in a Bioreactor

Bioreactor Preparation and Sterilization:

Prepare the fermentation medium (e.g., a modified MKF medium with D-sorbitol as the

main carbon source) in a 5 L bioreactor.[5]

Sterilize the bioreactor and the medium.

Inoculation:

Inoculate the bioreactor with a seed culture of a high-yielding strain (e.g., one

overexpressing mcfJ, mcfF, and mcfH).[1][5]

Fermentation Control:

Maintain the temperature at 24-26°C.[6]

Control the dissolved oxygen (DO) level to be not less than 20% by adjusting the agitation

speed (e.g., 50-200 rpm) and aeration rate (e.g., 1 VVM).[6]

Fed-Batch Strategy:

Monitor the concentration of the primary carbon source (e.g., D-sorbitol).[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.tandfonline.com/doi/full/10.1080/21501203.2024.2426484
https://www.tandfonline.com/doi/full/10.1080/21501203.2024.2426484
https://pmc.ncbi.nlm.nih.gov/articles/PMC12096658/
https://www.tandfonline.com/doi/full/10.1080/21501203.2024.2426484
https://pmc.ncbi.nlm.nih.gov/articles/PMC9987125/
https://www.researchgate.net/publication/369036288_Improving_the_production_of_the_micafungin_precursor_FR901379_in_an_industrial_production_strain
https://pmc.ncbi.nlm.nih.gov/articles/PMC9987125/
https://patents.google.com/patent/CN108085354A/en
https://patents.google.com/patent/CN108085354A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9987125/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When the carbon source is depleted (e.g., around day 5), initiate feeding of a concentrated

carbon source solution to maintain cell growth and product formation.[5]

Sampling and Analysis:

Follow the same procedure for sampling and HPLC analysis as described in Protocol 1.
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Caption: Simplified biosynthetic pathway of FR901379.
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Caption: General workflow for FR901379 production and optimization.
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Caption: Troubleshooting flowchart for low FR901379 production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing
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